Cas no 32337-26-1 (Roxburghonic acid)

• Product Name: Roxburghonic acid
• CAS No: 32337-26-1
• MF: C₃₀H₄₈O₃
• MW: 456.700329780579
• CID: 2059903
• Update Time: 2025-04-21

Roxburghonic acid Chemical and Physical Properties

Names and Identifiers

• Roxburghonic acid

• Inchi： 1S/C30H48O3/c1-19-20(31)8-9-21-27(19,5)11-10-22-28(6)15-14-26(4)13-12-25(2,3)18-23(26)29(28,7)16-17-30(21,22)24(32)33/h19,21-23H,8-18H2,1-7H3,(H,32,33)
• InChI Key： RHQBPWKEWAZARI-UHFFFAOYSA-N
• SMILES： CC1C2(CCC3C(C2CCC1=O)(C(=O)O)CCC1(C3(CCC2(C1CC(C)(C)CC2)C)C)C)C

Computed Properties

• Exact Mass: 456.36
• Monoisotopic Mass: 456.36
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 1
• Complexity: 876
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids